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Compound of Interest

Compound Name: 1-Decanol-D2

Cat. No.: B2769304

Essential Safety and Handling Guide for 1-
Decanol-D2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Decanol-D2 in a laboratory setting. The information is targeted
towards researchers, scientists, and professionals in drug development to ensure safe handling
and minimize risks. Since safety data for 1-Decanol-D2 is limited, this guidance is based on
the well-documented properties of its non-deuterated analog, 1-Decanol, as the primary
chemical hazards are expected to be similar.

Immediate Safety Precautions

1-Decanol is a combustible liquid that can cause serious eye irritation and may be toxic if
inhaled.[1] It is crucial to handle this chemical with appropriate care in a well-ventilated area,
away from ignition sources.[1][2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to ensure safety when handling 1-
Decanol-D2.
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Protection Type

Specific Recommendations

Source

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles
conforming to EN166 (EU) or
NIOSH (US) standards.

[3]4]

Hand Protection

Nitrile gloves with a minimum
thickness of 11-13 mil are
recommended for normal use.
Breakthrough time is

approximately 1 hour.

[1]

Skin and Body Protection

Protective clothing should be
worn. In case of a splash,
remove contaminated clothing
immediately and wash the
affected skin area with soap

and water.

[5][6]

Respiratory Protection

Under normal laboratory
conditions with good
ventilation, respiratory
protection is not typically
required. In case of inadequate
ventilation, aerosol formation,
or emergencies, use a NIOSH-
approved respirator with an
appropriate organic or acid gas

cartridge.

[1]3]

Operational Handling Plan

1. Preparation and Handling:

o Ensure the work area is well-ventilated; use a fume hood if possible.[1][4]

o Keep the container tightly sealed when not in use.[1][3]
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e Avoid contact with skin and eyes and prevent the formation of aerosols.[1][3]

o Keep away from open flames, hot surfaces, and other sources of ignition as 1-Decanol is a
combustible liquid.[1][5]

e Do not eat, drink, or smoke in the handling area.[3][5]
2. Storage:
o Store in a cool, dry, and well-ventilated place.[3][7]

o Keep containers tightly closed and store separately from strong oxidants, acid anhydrides,
and acid chlorides.[5]

3. First Aid Measures:

e If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[4][7]

« If on skin: Remove contaminated clothing and wash the skin with plenty of water and soap.

[5]

 If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][4]

« If ingested: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[3][7]
Spill and Disposal Plan

1. Spill Containment and Cleanup:

 In case of a spill, evacuate the area and ensure adequate ventilation.[2][4]

+ Remove all sources of ignition.[2]

o Wear appropriate PPE, including respiratory protection if necessary.[2][3]
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» Contain the spillage using an inert absorbent material such as sand, diatomite, or universal
binders.[1][3]

o Collect the absorbed material into a suitable, closed container for disposal.[2][3]

e Do not let the chemical enter drains or the environment.[2][3]

2. Waste Disposal:

» Dispose of unused product and contaminated materials as hazardous waste.[3][7]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.[3]

 All disposal activities must be in accordance with local, state, and federal regulations.

Quantitative Data for 1-Decanol
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Property Value Source
CAS Number 112-30-1 [1]
Molecular Formula C10H220 [8]

Boiling Point

220 - 240 °C (428 - 464 °F)

[7]

Flash Point

82 °C (179.6 °F)

[1](7]

Autoignition Temperature

255 - 285 °C (491 - 545 °F)

[11[6]

Vapor Pressure

< 0.1 mbar @ 20 °C

[7]

Vapor Density

5.46 (Air = 1.0)

[3]7]

Specific Gravity 0.829 g/lcm® @ 25 °C [31[7]
Oral LD50 (rat) 4,720 mg/kg [1]
Dermal LD50 (rabbit) 3,560 mg/kg [1]
PAC-1 1.8 mg/m3 [1]
PAC-2 19 mg/m3 [1]
PAC-3 140 mg/m3 [1]

Experimental Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-1DECANOL-CASNO-112-30-03156-EN.aspx
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1490.html
https://www.biochemopharma.fr/uploads/products/msds/520240500.pdf
https://www.fishersci.com/store/msds?partNumber=AAA172880F&productDescription=1-DECANOL+98%2B%25+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-Decanol
https://www.benchchem.com/product/b2769304#personal-protective-equipment-for-handling-1-decanol-d2
https://www.benchchem.com/product/b2769304#personal-protective-equipment-for-handling-1-decanol-d2
https://www.benchchem.com/product/b2769304#personal-protective-equipment-for-handling-1-decanol-d2
https://www.benchchem.com/product/b2769304#personal-protective-equipment-for-handling-1-decanol-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2769304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2769304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

